Cas no 77729-42-1 (4,4,6,6-tetramethylazepan-2-one)

• Product Name: 4,4,6,6-tetramethylazepan-2-one
• CAS No: 77729-42-1
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• MDL: MFCD24563637
• CID: 530535
• PubChem ID: 12689792
• Update Time: 2025-04-19

4,4,6,6-tetramethylazepan-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, hexahydro-4,4,6,6-tetramethyl-
• 4,4,6,6-tetramethylazepan-2-one
• EN300-300767
• CDA72942
• 77729-42-1
• Z1509189034
• DTXSID70506988
• SCHEMBL8552663
• 4,4,6,6-tetramethyl-azepan-2-one
• AKOS033935109

• MDL： MFCD24563637
• Inchi： 1S/C10H19NO/c1-9(2)5-8(12)11-7-10(3,4)6-9/h5-7H2,1-4H3,(H,11,12)
• InChI Key： KXBTYHZXWFDVKV-UHFFFAOYSA-N
• SMILES： O=C1CC(C)(C)CC(C)(C)CN1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams